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Compound of Interest

Compound Name: 4-Isopropylphenylacetic acid

cat. No.: B181106

An Application Scientist's Technical Guide to 2-(4-propan-2-yl)phenylacetic Acid (Ibuprofen
Impurity N): Synthesis, Characterization, and Pharmaceutical Significance

Introduction

In the landscape of pharmaceutical development and manufacturing, the adage "the dose
makes the poison" extends beyond the active pharmaceutical ingredient (API) to the minute,
often structurally similar, compounds known as impurities. The rigorous identification,
synthesis, and quantification of these impurities are cornerstones of ensuring drug safety and
quality. This guide provides a detailed technical overview of 2-(4-propan-2-yl)phenylacetic acid,
a compound of significant interest not as a therapeutic agent itself, but as a known process-
related impurity of Ibuprofen, designated as Ibuprofen Impurity N.[1]

For researchers, process chemists, and quality control analysts, understanding the
physicochemical properties, synthesis, and analytical profile of such impurities is paramount.
This document offers field-proven insights into the synthesis of 2-(4-propan-2-yl)phenylacetic
acid for its use as a reference standard, its comprehensive analytical characterization, and its
critical role in the quality control of one of the world's most common non-steroidal anti-
inflammatory drugs (NSAIDs).

Compound Identification and Physicochemical
Profile

Accurate identification is the foundation of all subsequent work. The compound is most
commonly known by its trivial name, 4-Isopropylphenylacetic acid, but for regulatory and
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scientific clarity, the IUPAC nomenclature is essential.

Identifier Value Source

2-(4-propan-2-yl)phenyl)acetic

IUPAC Name acid [2]
Common Name 4-1sopropylphenylacetic acid

Synonym Ibuprofen Impurity N [1]
CAS Registry Number 4476-28-2 [2]
Molecular Formula C11H1402 [2]
Molecular Weight 178.23 g/mol [2]

Below is the two-dimensional structure of the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

» 1. pharmaffiliates.com [pharmaffiliates.com]
e 2. new patent — All About Drugs [allfordrugs.com]

« To cite this document: BenchChem. [[IUPAC name of 4-Isopropylphenylacetic acid].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181106#iupac-name-of-4-isopropylphenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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